Cas no 20938-48-1 (1-phenylethanaminium chloride)

1-phenylethanaminium chloride structure
Product name:1-phenylethanaminium chloride
1-phenylethanaminium chloride Chemical and Physical Properties
Names and Identifiers
-
- 1-phenylethanaminium chloride
- 1-phenylethanamine hydrochloride
- 1-Phenylethanamine hydrochloride (1:1)
- benzenemethanamine, alpha-methyl-, hydrochloride (1:1)
- 1-phenylethylazanium,chloride
- a-phenylethylammonium chloride
- BENZYLAMINE, alpha-METHYL-, HYDROCHLORIDE
- alpha-Phenylethylamine hydrochloride
- 20938-48-1
- H 3672
- 1-phenylethylazanium;chloride
- alpha-methyl-benzylammonium chloride
- alpha-Methylbenzylamine hydrochloride
-
- Inchi: InChI=1S/C8H11N.ClH/c1-7(9)8-5-3-2-4-6-8;/h2-7H,9H2,1H3;1H
- InChI Key: YEHGSOZIZRABBU-UHFFFAOYSA-N
- SMILES: CC(C1=CC=CC=C1)[NH3+].[Cl-]
Computed Properties
- Exact Mass: 144.972
- Monoisotopic Mass: 157.0658271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 74.6
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.6Ų
Experimental Properties
- PSA: 22.3
1-phenylethanaminium chloride Related Literature
-
1. Synthesis and chiral recognition of optically active crown ethers incorporating a trans doubly-bridged ethylene frameworkKoji Yamamoto,Koji Noda,Yoshio Okamoto J. Chem. Soc. Chem. Commun. 1985 1421
-
El?bieta Wojaczyńska,Jacek Wojaczyński,Karolina Kleniewska,Mateusz Dorsz,Tomasz K. Olszewski Org. Biomol. Chem. 2015 13 6116
-
3. Synthesis and chiral recognition of optically active crown ethers incorporating a biphenanthryl moiety as the chiral centreKoji Yamamoto,Hitoshi Fukushima,Yoshio Okamoto,Koichi Hatada,Masao Nakazaki J. Chem. Soc. Chem. Commun. 1984 1111
-
4. Kinetic resolution of amines with enantiopure 3-N,N-diacylaminoquinazolin-4(3H)-onesAbdullah G. Al-Sehemi,Robert S. Atkinson,John Fawcett J. Chem. Soc. Perkin Trans. 1 2002 257
-
5. Synthesis and chiral recognition of optically active crown ethers incorporating a helicene moiety as the chiral centreKoji Yamamoto,Tetsuo Ikeda,Tomihito Kitsuki,Yoshio Okamoto,Hiroaki Chikamatsu,Masao Nakazaki J. Chem. Soc. Perkin Trans. 1 1990 271
20938-48-1 (1-phenylethanaminium chloride) Related Products
- 3886-69-9((1R)-1-phenylethan-1-amine)
- 98-84-0(α-Phenylethylamine)
- 586-70-9(1-(4-Methylphenyl)ethylamine)
- 147116-33-4(1-(4-Ethylphenyl)ethanamine hydrochloride)
- 618-36-0(1-phenylethan-1-amine)
- 138457-18-8((1S)-1-(3-methylphenyl)ethan-1-amine)
- 138457-19-9((1R)-1-(3-methylphenyl)ethan-1-amine)
- 2627-86-3((S)-alpha-phenylethylamine)
- 91-00-9(diphenylmethanamine)
- 70138-19-1(1-(3-Methylphenyl)ethanamine)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk

Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
